Cas no 827603-54-3 (1H-1,2,3-Triazole-4,5-dimethanol, 1-[[[2-(acetyloxy)ethyl]thio]methyl]-)

• Product name: 1H-1,2,3-Triazole-4,5-dimethanol, 1-[[[2-(acetyloxy)ethyl]thio]methyl]-
• CAS No: 827603-54-3
• MF: C₉H₁₅N₃O₄S
• MW: 261.298100709915
• CID: 683274
• PubChem ID: 23249942

1H-1,2,3-Triazole-4,5-dimethanol, 1-[[[2-(acetyloxy)ethyl]thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dimethanol, 1-[[[2-(acetyloxy)ethyl]thio]methyl]-
• 2-[[4,5-bis(hydroxymethyl)triazol-1-yl]methylsulfanyl]ethyl acetate
• DTXSID10631546
• 2-({[4,5-Bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl}sulfanyl)ethyl acetate
• 827603-54-3

• Inchi： InChI=1S/C9H15N3O4S/c1-7(15)16-2-3-17-6-12-9(5-14)8(4-13)10-11-12/h13-14H,2-6H2,1H3
• InChI Key： YSZYRSPCXROZAU-UHFFFAOYSA-N
• SMILES： CC(=O)OCCSCN1C(=C(N=N1)CO)CO

Computed Properties

• Exact Mass: 261.07832714g/mol
• Monoisotopic Mass: 261.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 123Ų